Cas no 2229618-72-6 (tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
• CAS No: 2229618-72-6
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 6243061
• PubChem ID: 165979114
• Update Time: 2025-06-08

tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
• 2229618-72-6
• EN300-1875231

• Inchi： 1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-11-19-15(13-20)18(9-10-18)14-7-5-4-6-8-14/h4-8,15,19H,9-13H2,1-3H3
• InChI Key： KOSRHSLREKUZIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate

Introduction to tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate (CAS No. 2229618-72-6)

tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate (CAS No. 2229618-72-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a phenylcyclopropyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for drug development. The piperazine ring is a common motif in many pharmaceuticals due to its ability to modulate various biological targets, including neurotransmitter receptors and ion channels. The phenylcyclopropyl moiety adds complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity for specific receptors.

Recent studies have explored the pharmacological properties of tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate. One notable area of research is its potential as a modulator of serotonin receptors, particularly the 5-HT_2A receptor. Serotonin receptors play a critical role in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Preliminary findings suggest that this compound may exhibit potent and selective agonist or antagonist activity at the 5-HT_2A receptor, making it a promising candidate for the development of novel therapeutic agents.

In addition to its potential as a serotonin receptor modulator, tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate has also been investigated for its effects on other biological targets. For instance, it has shown activity against certain types of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to target multiple receptors with high selectivity could make this compound valuable in the treatment of complex diseases where multiple pathways are dysregulated.

The synthesis of tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate has been optimized using modern synthetic techniques, ensuring high yields and purity. The tert-butyl group can be introduced through standard protecting group chemistry, while the phenylcyclopropyl moiety can be synthesized via cyclopropanation reactions. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate. Early results from preclinical studies have shown promising outcomes in animal models of depression and anxiety. The compound has demonstrated good oral bioavailability and favorable pharmacokinetic properties, suggesting that it may be suitable for oral administration in humans.

In conclusion, tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate (CAS No. 2229618-72-6) is a promising compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new therapeutic approaches in the field of medicinal chemistry.